Cas no 38955-43-0 (N-(propan-2-yl)carbamoyl chloride)

• Product Name: N-(propan-2-yl)carbamoyl chloride
• CAS No: 38955-43-0
• MF: C₄H₈ClNO
• MW: 121.565420150757
• CID: 1496449
• PubChem ID: 12681864
• Update Time: 2025-06-15

N-(propan-2-yl)carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, (1-methylethyl)-
• N-propan-2-ylcarbamoyl chloride
• 38955-43-0
• DTXSID90506743
• (1-Methylethyl)carbamic Chloride; Isopropylcarbamoyl Chloride; N-(1-Methylethyl)carbamic Chloride;
• isopropylcarbamicchloride
• EN300-270366
• MFPXPCGVNXPRLZ-UHFFFAOYSA-N
• isopropylcarbamic acid chloride
• SCHEMBL3004267
• isopropylcarbamic chloride
• N-(Propan-2-yl)carbamoyl Chloride (>90%)
• N-(propan-2-yl)carbamoyl chloride
• AKOS006350913
• Propan-2-ylcarbamyl chloride

• Inchi： 1S/C4H8ClNO/c1-3(2)6-4(5)7/h3H,1-2H3,(H,6,7)
• InChI Key： MFPXPCGVNXPRLZ-UHFFFAOYSA-N
• SMILES： ClC(NC(C)C)=O

Computed Properties

• Exact Mass: 121.02954
• Monoisotopic Mass: 121.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(propan-2-yl)carbamoyl chloride

Introduction to N-(propan-2-yl)carbamoyl chloride (CAS No. 38955-43-0)

N-(propan-2-yl)carbamoyl chloride is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its molecular formula and unique structural properties. This compound, identified by the CAS number 38955-43-0, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug development. The presence of a carbamoyl chloride functional group makes it a valuable intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals.

The structure of N-(propan-2-yl)carbamoyl chloride consists of a propyl group attached to a carbamoyl moiety, which is further functionalized with a chlorine atom. This specific arrangement imparts reactivity that is highly useful in medicinal chemistry. The compound's ability to participate in nucleophilic substitution reactions allows for the facile introduction of carbamoyl groups into target molecules, facilitating the development of new drugs and fine chemicals.

In recent years, N-(propan-2-yl)carbamoyl chloride has been explored in the synthesis of novel therapeutic agents. For instance, researchers have utilized this compound to develop inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammation. The compound's reactivity makes it an excellent building block for constructing complex molecular architectures, which are essential for achieving high specificity and efficacy in drug design.

One notable application of N-(propan-2-yl)carbamoyl chloride is in the synthesis of protease inhibitors. Proteases play a crucial role in many biological processes, and their inhibition is often a key strategy in anti-inflammatory and anticancer therapies. By incorporating the carbamoyl group derived from this compound into drug candidates, scientists have been able to develop molecules that effectively disrupt protease activity, leading to promising results in preclinical studies.

Additionally, N-(propan-2-yl)carbamoyl chloride has found utility in the field of agrochemicals. Its structural features allow for the development of novel pesticides and herbicides that exhibit improved selectivity and lower environmental impact. The ability to modify the propyl group and the carbamoyl moiety provides chemists with a high degree of flexibility, enabling the tailoring of compounds to specific biological targets.

The synthesis of N-(propan-2-yl)carbamoyl chloride typically involves multi-step organic reactions, starting from readily available precursors. Advanced synthetic methodologies, such as nucleophilic substitution and condensation reactions, are employed to construct the desired molecular framework. The efficiency and scalability of these synthetic routes are critical factors that influence the compound's accessibility for industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding and application of N-(propan-2-yl)carbamoyl chloride. Molecular modeling techniques allow researchers to predict the behavior of this compound in various chemical reactions, aiding in the design of more effective synthetic strategies. These computational tools have also been instrumental in identifying new derivatives with enhanced pharmacological properties.

The safety profile of N-(propan-2-yl)carbamoyl chloride is another important consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions, such as temperature control and inert atmosphere requirements, are crucial to maintain the stability and purity of the compound.

In conclusion, N-(propan-2-yl)carbamoyl chloride (CAS No. 38955-43-0) is a versatile compound with significant implications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and drug developers. As ongoing research continues to uncover new applications for this compound, its importance in advancing chemical innovation is likely to grow further.